Cas no 1219906-42-9 (N-(1H-indazol-6-yl)-5-nitrofuran-2-carboxamide)

• Product Name: N-(1H-indazol-6-yl)-5-nitrofuran-2-carboxamide
• CAS No: 1219906-42-9
• MF: C₁₂H₈N₄O₄
• MW: 272.21632194519
• CID: 5962343
• PubChem ID: 49670693
• Update Time: 2025-08-05

N-(1H-indazol-6-yl)-5-nitrofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1H-indazol-6-yl)-5-nitrofuran-2-carboxamide
• AKOS024526786
• F5882-4034
• 1219906-42-9
• VU0527443-1

• Inchi： 1S/C12H8N4O4/c17-12(10-3-4-11(20-10)16(18)19)14-8-2-1-7-6-13-15-9(7)5-8/h1-6H,(H,13,15)(H,14,17)
• InChI Key： DZTPGPZINTXOQT-UHFFFAOYSA-N
• SMILES： O1C([N+]([O-])=O)=CC=C1C(NC1=CC2=C(C=C1)C=NN2)=O

Computed Properties

• Exact Mass: 272.05455475g/mol
• Monoisotopic Mass: 272.05455475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on N-(1H-indazol-6-yl)-5-nitrofuran-2-carboxamide

Introduction to N-(1H-indazol-6-yl)-5-nitrofuran-2-carboxamide (CAS No. 1219906-42-9)

N-(1H-indazol-6-yl)-5-nitrofuran-2-carboxamide is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and diverse potential applications. This compound, identified by the CAS number 1219906-42-9, has garnered considerable attention due to its structural features and its role in the development of novel therapeutic agents. The molecular framework of this compound incorporates both indazole and nitrofuran moieties, which are well-known for their pharmacological properties and biological activities.

The indazole ring, a prominent heterocyclic system, is widely recognized for its presence in numerous bioactive molecules. Its aromatic nature and ability to interact with various biological targets make it a valuable scaffold in drug design. In contrast, the nitrofuran moiety introduces a region of high reactivity, which can be exploited for further chemical modifications and functionalization. This combination of structural elements in N-(1H-indazol-6-yl)-5-nitrofuran-2-carboxamide suggests a broad spectrum of potential applications, particularly in the context of medicinal chemistry.

Recent advancements in the field of pharmaceutical research have highlighted the importance of such hybrid compounds in addressing complex diseases. The dual functionality provided by the indazole and nitrofuran components allows for targeted interactions with biological pathways, making this compound a promising candidate for further investigation. Specifically, studies have indicated that derivatives of this class exhibit inhibitory effects on various enzymes and receptors involved in inflammatory responses and cancer progression.

One of the most intriguing aspects of N-(1H-indazol-6-yl)-5-nitrofuran-2-carboxamide is its potential as a lead compound for the development of new drugs. Researchers have been exploring its derivatives to enhance its pharmacological properties, including solubility, bioavailability, and target specificity. The nitro group in the molecule can be particularly modified to alter its electronic properties and improve binding affinity to biological targets. This flexibility makes it an attractive scaffold for structure-activity relationship (SAR) studies.

The synthesis of N-(1H-indazol-6-yl)-5-nitrofuran-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The indazole ring is typically constructed through cyclization reactions, while the nitrofuran component is introduced via nitration or other functionalization methods. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

In terms of biological activity, preliminary studies on N-(1H-indazol-6-yl)-5-nitrofuran-2-carboxamide have revealed promising results. The compound has shown inhibitory effects on enzymes such as COX-2 and NF-κB, which are key players in inflammatory processes. Additionally, it has demonstrated interactions with certain cancer cell lines, suggesting potential anticancer properties. These findings underscore the importance of this compound as a starting point for developing novel therapeutic strategies.

The growing interest in hybrid molecules like N-(1H-indazol-6-yl)-5-nitrofuran-2-carboxamide is also driven by the need for innovative approaches to overcome drug resistance and side effects associated with conventional treatments. By combining different pharmacophoric elements into a single molecule, researchers can create compounds with enhanced efficacy and reduced toxicity. This approach aligns with the broader goal of personalized medicine, where drugs are tailored to individual patient needs based on their genetic and molecular profiles.

Future research directions for N-(1H-indazol-6-yl)-5-nitrofuran-2-carboxamide include exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at the molecular level will provide valuable insights into its therapeutic potential. Additionally, preclinical studies are necessary to evaluate its safety profile and pharmacokinetic properties before moving into human trials.

The development of new pharmaceuticals is a complex process that requires collaboration between chemists, biologists, pharmacologists, and clinicians. N-(1H-indazol-6-yl)-5-nitrofuran-2-carboxamide serves as an excellent example of how interdisciplinary research can lead to breakthroughs in drug discovery. Its unique structural features and promising biological activities make it a valuable asset in the quest for new treatments for various diseases.

In conclusion, N-(1H-indazol-6-yl)-5-nitrofuran-2-carboxamide (CAS No. 1219906-42-9) represents a significant advancement in pharmaceutical chemistry. Its combination of indazole and nitrofuran moieties offers a versatile platform for developing novel therapeutic agents with potential applications in inflammation modulation and cancer treatment. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in future medical innovations.